Cas no 880648-04-4 (Ethanone, 2-(3-bromophenyl)-1-cyclohexyl-)

• Product Name: Ethanone, 2-(3-bromophenyl)-1-cyclohexyl-
• CAS No: 880648-04-4
• MF: C₁₄H₁₇BrO
• MW: 281.188183546066
• CID: 646675
• PubChem ID: 60798254
• Update Time: 2025-04-19

Ethanone, 2-(3-bromophenyl)-1-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(3-bromophenyl)-1-cyclohexyl-
• 2-(3-bromophenyl)-1-cyclohexylethanone
• SCHEMBL8190518
• 880648-04-4
• 2-(3-Bromophenyl)-1-cyclohexylethan-1-one
• DTXSID50734020

• Inchi： 1S/C14H17BrO/c15-13-8-4-5-11(9-13)10-14(16)12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10H2
• InChI Key： AUPQEZLOMBXUGL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 280.04628g/mol
• Monoisotopic Mass: 280.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų